Cas no 1448123-71-4 (1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine)

• Product Name: 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine
• CAS No: 1448123-71-4
• MF: C₁₄H₂₀FNO₅S₂
• MW: 365.440705299377
• CID: 6427533
• PubChem ID: 71805724
• Update Time: 2025-11-01

1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine
• 1-(4-ethoxy-3-fluorophenyl)sulfonyl-4-methylsulfonylpiperidine
• AKOS024558212
• F6435-1706
• 1448123-71-4
• 1-((4-ethoxy-3-fluorophenyl)sulfonyl)-4-(methylsulfonyl)piperidine

• Inchi： 1S/C14H20FNO5S2/c1-3-21-14-5-4-12(10-13(14)15)23(19,20)16-8-6-11(7-9-16)22(2,17)18/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key： IWNHHAPKWPJKNN-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OCC)C(F)=C2)(=O)=O)CCC(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 365.07669325g/mol
• Monoisotopic Mass: 365.07669325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine

Professional Introduction to Compound with CAS No. 1448123-71-4 and Product Name: 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine

The compound identified by the CAS number 1448123-71-4 and the product name 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential therapeutic applications. The presence of both fluoro and ethoxy substituents in the benzene ring, coupled with the piperidine scaffold modified by a methanesulfonyl group, endows this molecule with unique chemical and pharmacological properties.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug efficacy and reduce side effects. The 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine structure exemplifies this trend by incorporating elements that are known to improve metabolic stability and binding affinity. The fluorine atom, for instance, is frequently employed in medicinal chemistry to enhance lipophilicity and metabolic resistance, while the ethoxy group can modulate electronic properties and interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. Piperidine derivatives are well-documented for their ability to interact with central nervous system receptors, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The sulfonamide functionality further enhances its pharmacological profile by contributing to both solubility and binding interactions.

Recent studies have highlighted the importance of optimizing molecular structures to achieve high selectivity and potency. The 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine molecule has been investigated for its interactions with various enzymes and receptors, revealing promising results in preclinical models. For instance, its ability to modulate neurotransmitter systems has been explored in vitro, suggesting potential applications in managing synaptic dysfunction associated with neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's feasibility for large-scale production.

From a computational chemistry perspective, the 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine structure has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding modes with target proteins and predict its pharmacokinetic behavior. Molecular dynamics simulations have shown that this compound can adopt multiple conformations, which may contribute to its versatility in interacting with biological targets. Additionally, quantum mechanical calculations have provided insights into its electronic structure, aiding in the design of analogs with enhanced properties.

The pharmacological evaluation of this compound has revealed intriguing findings that warrant further investigation. In cell-based assays, it has demonstrated inhibitory activity against specific enzymes implicated in disease pathways. Notably, its interaction with enzymes involved in inflammation has been particularly noteworthy, suggesting potential therapeutic benefits in conditions characterized by chronic inflammation.

As research progresses, the 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine molecule is expected to serve as a cornerstone for developing next-generation therapeutics. Its unique structural features make it an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacological profiles. Collaborative efforts between academic researchers and industry scientists are likely to drive further innovation in this area.

The regulatory landscape for new drug development also plays a crucial role in shaping the future of compounds like 1-(4-ethoxy-3-fluorobenzenesulfonyl)-4-methanesulfonylpiperidine. Compliance with stringent guidelines ensures that these molecules are safe and effective before they reach clinical use. Regulatory agencies continue to emphasize the importance of robust preclinical data to support drug candidates through various stages of development.

In conclusion, the compound identified by CAS number 1448123-71-4 represents a significant advancement in pharmaceutical chemistry. Its structural complexity and unique properties make it a promising candidate for treating various diseases, particularly those affecting the central nervous system. With ongoing research and development efforts, this molecule is poised to contribute substantially to future therapeutic strategies.